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Compound of Interest

Compound Name: Cy5 Phosphoramidite

Cat. No.: B12042289 Get Quote

In the landscape of molecular biology and genomics, the ability to fluorescently label and

visualize nucleic acids is fundamental to unraveling complex biological processes.[1] Among

the vast arsenal of fluorescent labeling reagents, Cy5 phosphoramidite has emerged as a

critical tool, enabling the site-specific incorporation of the cyanine 5 (Cy5) dye into synthetic

oligonucleotides.[1][2] This guide provides a comprehensive technical overview of Cy5
phosphoramidite, its core function in oligonucleotide synthesis, and its diverse applications in

modern molecular biology research and diagnostics.

Cy5 is a bright, far-red fluorescent dye known for its high fluorescence intensity and

photostability.[3][4] A key advantage of operating in the far-red spectrum is the minimal

autofluorescence exhibited by most biological specimens in this region, leading to a higher

signal-to-noise ratio in sensitive assays. Cy5 phosphoramidite is the chemical form of the dye

that is compatible with automated DNA/RNA synthesizers, allowing for the routine creation of

fluorescently labeled probes and primers.

Core Function: Synthesis of Cy5-Labeled
Oligonucleotides
The primary use of Cy5 phosphoramidite is to covalently attach the Cy5 dye to a specific

position within a synthetic oligonucleotide chain. This is achieved through standard

phosphoramidite chemistry on an automated solid-phase synthesizer.
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The Cy5 phosphoramidite molecule contains a phosphoramidite group that reacts with the

free 5'-hydroxyl group of the growing oligonucleotide chain, which is bound to a solid support. It

also features a 4-monomethoxytrityl (MMT) protecting group on a hydroxyl function, which is

removed in a subsequent cycle to allow for further chain elongation if internal labeling is

desired. This process allows for precise placement of the dye at the 5' end, 3' end (using a

CPG support), or at an internal position within the sequence.

Logical Workflow for Cy5 Incorporation in
Oligonucleotide Synthesis
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Automated Synthesis Cycle

Cy5 Labeling Step

1. Deblocking
(Remove 5'-DMT group)

2. Coupling
(Add next nucleotide phosphoramidite)

Free 5'-OH

3. Capping
(Block unreacted 5'-OH groups)

Chain elongation

4. Oxidation
(Stabilize phosphate linkage)

Capped failures

Ready for next cycle

1. Deblocking
(Final cycle, remove 5'-DMT)

Repeat N times for desired sequence length

2. Coupling with Cy5 Phosphoramidite

Free 5'-OH

3. Capping

Cy5 added to 5' end

4. Oxidation

Capped failures

Cleavage & Deprotection
(Release from support & remove protecting groups)

Purification
(e.g., HPLC)

Final Cy5-Labeled Oligonucleotide
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1. Denaturation & Annealing

2. Extension (No Signal)

3. Cleavage & Signal Generation

DNA Template

Forward Primer Reverse Primer Cy5-Probe-Quencher Taq Polymerase begins synthesis

Primers and probe anneal to target DNA.

Cy5 fluorescence is quenched. Taq Polymerase reaches probe

5'->3' exonuclease activity cleaves probe

Cy5 Quencher

Fluorescence Detected

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12042289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Sample Preparation
(Fix & Permeabilize Cells)

2. Denaturation
(Heat slide to separate DNA strands)

3. Hybridization
(Add Cy5-labeled probe and incubate)

4. Stringent Washes
(Remove unbound probes)

5. Counterstain & Mount
(e.g., with DAPI)

6. Fluorescence Microscopy
(Visualize Cy5 & DAPI signals)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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